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Compound of Interest

Compound Name: IR-825

Cat. No.: B608125

For Researchers, Scientists, and Drug Development Professionals: Ensuring safety and
compliance in the disposal of the near-infrared dye IR-825 is critical for laboratory safety and
environmental protection. This guide provides detailed procedural information for the proper
handling and disposal of IR-825 waste.

IR-825 is a near-infrared fluorescent dye with the chemical formula C54H48BrCIN204.[1] While
specific hazard information can vary by supplier, many organic dyes exhibit properties that
necessitate careful disposal to prevent environmental contamination. For instance, some
similar dyes are known to be toxic to aquatic life with long-lasting effects.[2] Therefore, a
cautious approach to the disposal of IR-825 is warranted. Adherence to institutional and
regulatory guidelines is paramount.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing appropriate Personal
Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant
gloves. All waste handling should be performed in a well-ventilated area, such as a chemical
fume hood.

Step-by-Step Disposal Procedures

The proper disposal method for IR-825 depends on its concentration and the presence of other
hazardous materials.
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. Unused and Concentrated IR-825:

Waste Classification: Treat all unused, expired, or concentrated stock solutions of IR-825 as
hazardous chemical waste.

Containerization:

o Use a designated, leak-proof, and chemically compatible hazardous waste container.
Plastic containers are generally preferred.[3]

o The container must be clearly labeled with a "Hazardous Waste" tag.

o The label must include the full chemical name ("IR-825"), the concentration, and the date
accumulation started.[4]

Storage: Store the sealed waste container in a designated Satellite Accumulation Area (SAA)
within the laboratory.[3][5] This area should be away from drains and incompatible materials.

Disposal Request: Once the container is full, or before it has been in storage for one year,
arrange for a pickup by your institution's Environmental Health and Safety (EHS) department
or a licensed hazardous waste disposal service.[3][6]

. Dilute Aqueous Solutions of IR-825:

Evaluation: The disposal of dilute aqueous solutions of dyes may, in some cases, be
permitted down the drain. However, this is strictly dependent on your institution's policies and
local regulations.[5][6]

Prohibition: Never dispose of IR-825 solutions down the drain if they contain other hazardous
materials, such as solvents (e.g., methanol, ethanol, DMSO) or heavy metals.[6]

Consultation:Always consult your institution's EHS department before drain disposal of any
dye solution. They will provide guidance based on the concentration and local wastewater
treatment capabilities.

Alternative Disposal: If drain disposal is not permitted, collect the dilute solutions as
hazardous waste following the same procedure as for concentrated IR-825.
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3. Contaminated Solid Waste:

e Items: This category includes items such as gloves, absorbent paper, and plasticware
contaminated with IR-825.

o Collection: Place these items in a designated container for solid chemical waste. This
container should be separate from liquid waste.

e Labeling: Clearly label the container as "Hazardous Waste - Solid" and list the chemical
contaminant (IR-825).

Disposal: Arrange for pickup by your institution's EHS department.

Quantitative Data Summary for Waste Segregation
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Waste Disposal

Experimental Protocols Referenced

The disposal procedures outlined are based on established best practices for laboratory
chemical waste management. Key principles include:

e Waste Minimization: Purchase only the amount of IR-825 required for your experiments to
reduce the generation of surplus chemical waste.[3]

e Segregation: Never mix incompatible waste streams.[6]
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e Proper Labeling: Accurate and complete labeling of waste containers is essential for safe
handling and disposal.[4]

Logical Workflow for IR-825 Disposal

The following diagram illustrates the decision-making process for the proper disposal of IR-825
waste.

Click to download full resolution via product page
Caption: Decision workflow for the proper disposal of IR-825 waste.

Disclaimer: This information is intended as a general guide. Always consult the specific Safety
Data Sheet (SDS) for IR-825 provided by the manufacturer and follow all applicable federal,
state, and local regulations, as well as your institution's specific waste disposal policies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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